Furan-2-ylmethyl-(1-methyl-piperidin-4-yl)-amine
Cat. No. B2372559
M. Wt: 194.278
InChI Key: ZJRROMOOCRNAPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06756393B2
Procedure details
Starting materials: 1-Methyl-4-piperidone (0.5 g, 4.4 mmol, 1.0 eq.), Furfurylamine (0.43 g, 1.0 eq.).
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][N:2]1[CH2:7][CH2:6][C:5](=O)[CH2:4][CH2:3]1.[CH2:9]([NH2:15])[C:10]1[O:14][CH:13]=[CH:12][CH:11]=1>>[CH2:9]([NH:15][CH:5]1[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]1)[C:10]1[O:14][CH:13]=[CH:12][CH:11]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
|
reactant
|
|
Smiles
|
CN1CCC(CC1)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0.43 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C1=CC=CO1)NC1CCN(CC1)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
